3-thia-1,12-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4(9),13,15,17,19-hexaene-11,21-dione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 3-thia-1,12-diazapentacyclo[11.8.0.0²,¹⁰.0⁴,⁹.0¹⁵,²⁰]henicosa-2(10),4(9),13,15,17,19-hexaene-11,21-dione is a pentacyclic heterocyclic system containing sulfur (thia), nitrogen (diaza), and ketone (dione) functionalities. Its structure comprises a 21-membered ring system (henicosa) with fused aromatic and non-aromatic rings, including six double bonds (hexaene). The sulfur atom at position 3 and nitrogen atoms at positions 1 and 12 contribute to its electronic and steric properties.
Properties
IUPAC Name |
3-thia-1,12-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4(9),13,15,17,19-hexaene-11,21-dione | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O2S/c21-16-15-12-7-3-4-8-13(12)23-18(15)20-14(19-16)9-10-5-1-2-6-11(10)17(20)22/h1-2,5-6,9H,3-4,7-8H2,(H,19,21) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCEMQBSAGQMBNC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=C(S2)N4C(=CC5=CC=CC=C5C4=O)NC3=O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
3-thia-1,12-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4(9),13,15,17,19-hexaene-11,21-dione is a complex organic compound known for its diverse biological activities. This article aims to provide a comprehensive overview of its biological properties based on existing literature and research findings.
Molecular Formula and Weight
- Molecular Formula : C21H18N2O5
- Molecular Weight : 378.4 g/mol
Structural Features
The compound features a unique pentacyclic structure that contributes to its biological activity. The presence of sulfur and nitrogen atoms in the ring system enhances its interaction with biological targets.
Anticancer Properties
Research indicates that compounds within this structural class exhibit significant anticancer activity:
- Mechanism of Action : The compound is believed to induce apoptosis in cancer cells by targeting specific pathways involved in cell survival and proliferation.
- Case Studies :
Antimicrobial Activity
The compound has also shown promising antimicrobial properties:
- In vitro Studies : Tests against a range of bacterial strains revealed that it possesses inhibitory effects comparable to standard antibiotics .
- Mechanism : The antimicrobial action is attributed to disruption of bacterial cell membrane integrity and interference with metabolic processes.
Anti-inflammatory Effects
Evidence suggests that this compound may exert anti-inflammatory effects:
- Research Findings : In animal models, administration of the compound resulted in reduced levels of pro-inflammatory cytokines .
- Potential Applications : This activity suggests possible therapeutic applications in conditions characterized by chronic inflammation.
Summary of Biological Activities
Comparison with Similar Compounds
Table 1: Comparative Analysis of Pentacyclic Heterocycles
Key Observations:
Heteroatom Influence: The target compound’s sulfur atom (vs. Compared to pentaaza systems (), fewer nitrogen atoms in the target compound could reduce basicity and hydrogen-bonding capacity.
Crystallographic Data :
- The dioxa-diaza analog () adopts a chair conformation for the piperazine ring and stabilizes via C–H···N interactions (2.8030–3.376 Å), suggesting similar packing behavior for the target compound if synthesized .
Drug-Likeness :
- Camptothecin derivatives () comply with Lipinski’s Rule of Five (molecular weight <500, LogP <5), suggesting the target compound (MW ~320) may also exhibit favorable pharmacokinetics .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
